![molecular formula C10H15Cl2N B3060839 N-(3-Chlorobenzyl)-1-propanamine hydrochloride CAS No. 90389-48-3](/img/structure/B3060839.png)
N-(3-Chlorobenzyl)-1-propanamine hydrochloride
Overview
Description
N-(3-Chlorobenzyl)-1-propanamine hydrochloride is a useful research compound. Its molecular formula is C10H15Cl2N and its molecular weight is 220.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antidepressant Properties
- N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine, a compound with a similar structure to N-(3-Chlorobenzyl)-1-propanamine hydrochloride, has shown potential as an antidepressant. It was found to be equipotent with imipramine in antidepressant assays and exhibited reduced side effects (Bailey et al., 1985).
NMDA Receptor Antagonist
- 3,3-Bis(3-fluorophenyl)-1-propanamine hydrochloride, structurally related to this compound, is part of a new class of diphenylpropylamine NMDA receptor antagonists. This suggests potential applications in neurological research or therapy (Moe et al., 1998).
Liquid Chromatography and Mass Spectral Analysis
- The compound has been used in studies focusing on liquid chromatographic and mass spectral analysis of similar propanamines. This indicates its role in analytical chemistry, particularly in distinguishing compounds of similar molecular weight (Deruiter et al., 1990).
Neurokinin-1 Receptor Antagonist
- Related compounds have been developed as high-affinity, orally active neurokinin-1 receptor antagonists. Such substances are relevant in the study of emesis and depression (Harrison et al., 2001).
Antibacterial Activity
- Synthesis of 3-(4-fluorophenyl)-3-(4-methoxyphenyl)-1-propanarylamines and their derivatives, closely related to this compound, showed high antibacterial activity. This implies potential applications in developing new antibacterial agents (Arutyunyan et al., 2017).
Immunosuppressive Activities
- N-aryl-3-(indol-3-yl)propanamides, structurally similar to this compound, have shown significant immunosuppressive activities. This highlights potential applications in immune-related disorders and transplant medicine (Giraud et al., 2010).
Properties
IUPAC Name |
N-[(3-chlorophenyl)methyl]propan-1-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClN.ClH/c1-2-6-12-8-9-4-3-5-10(11)7-9;/h3-5,7,12H,2,6,8H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDCHWAQEQHIGIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=CC(=CC=C1)Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15Cl2N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
90389-48-3 | |
Record name | Benzenemethanamine, 3-chloro-N-propyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=90389-48-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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